Cas no 16695-14-0 (3-Methoxy-3-oxopropanoic acid)

• Product Name: 3-Methoxy-3-oxopropanoic acid
• CAS No: 16695-14-0
• MF: C₄H₆O₄
• MW: 118.088041782379
• MDL: MFCD00667796
• CID: 87725
• PubChem ID: 538366
• Update Time: 2025-05-20

3-Methoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-oxopropanoic acid
• AURORA KA-6464
• Methyl hydrogen malonate
• Malonic acid monomethyl ester
• MONOMETHYL MALONATE
• (Methoxycarbonyl)acetic acid
• 1-Methyl malonate
• carbomethoxy acetic acid
• Malonic acid 1-hydrogen 3-methyl ester
• Malonic acid hydrogen 1-methyl ester
• malonic acid methylester
• malonic acid mono-ester
• Propanedioic acid 1-methyl ester
• Propanedioic acid monomethyl ester
• Hydrogen methyl malonate
• Methyl hydrogen malonate, 96%
• 3-Methoxy-3-oxo-propanoic acid
• PBVZQAXFSQKDKK-UHFFFAOYSA-N
• Monomethyl malonate, AldrichCPR
• 3-Methoxy-3-oxopropanoic acid #
• RL02141
• LS41603
• SY046546
• AB0031557
• X4684
• ST24028
• CS-W007829
• AS-19122
• EN300-20668
• SCHEMBL180823
• 16695-14-0
• DTXSID401347001
• MFCD00667796
• FT-0692202
• Methylhydrogenmalonate
• CHEBI:184595
• A810799
• CIS-3-HEXENYLCAPRYLATE
• AKOS006222785
• DA-09500
• DB-255275

• MDL： MFCD00667796
• Inchi： 1S/C4H6O4/c1-8-4(7)2-3(5)6/h2H2,1H3,(H,5,6)
• InChI Key： PBVZQAXFSQKDKK-UHFFFAOYSA-N
• SMILES： O(C)C(CC(=O)O)=O

Computed Properties

• Exact Mass: 118.02700
• Monoisotopic Mass: 118.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.274
• Boiling Point: 232 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.4295
• PSA: 63.60000
• LogP: -0.36590
• Solubility: Not determined

3-Methoxy-3-oxopropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-Methoxy-3-oxopropanoic acid

Professional Introduction to 3-Methoxy-3-oxopropanoic Acid (CAS No. 16695-14-0)

3-Methoxy-3-oxopropanoic acid, with the chemical formula C₃H₆O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number CAS No. 16695-14-0, has garnered attention due to its versatile applications and structural properties. Its molecular structure, featuring a methoxy group and a ketone functionalities, makes it a valuable intermediate in synthetic chemistry and drug development.

The compound 3-Methoxy-3-oxopropanoic acid is primarily recognized for its role as a building block in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as esterification, reduction, and oxidation, makes it a preferred choice for researchers aiming to develop novel pharmaceuticals. The presence of both polar functional groups—the methoxy group (-OCH₃) and the carboxylic acid group (-COOH)—enhances its reactivity and utility in synthetic pathways.

In recent years, 3-Methoxy-3-oxopropanoic acid has been extensively studied for its potential applications in biochemistry and medicine. Researchers have explored its derivatives as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The structural motif of this compound allows for modifications that can fine-tune its pharmacological properties, making it a promising candidate for further development.

One of the most compelling aspects of 3-Methoxy-3-oxopropanoic acid is its role in the synthesis of enantiomerically pure compounds. Chirality plays a crucial role in the efficacy and safety of many pharmaceuticals, and compounds like this one serve as key precursors in achieving enantiopure products. The ketone group can be selectively reduced or transformed into other functional groups, enabling the construction of complex stereochemical architectures.

The latest research in the field has highlighted the importance of 3-Methoxy-3-oxopropanoic acid in developing environmentally friendly synthetic routes. Green chemistry principles have driven the demand for sustainable methodologies, and this compound’s versatility makes it an excellent candidate for such applications. For instance, catalytic processes that minimize waste and energy consumption have been employed to synthesize derivatives of 3-Methoxy-3-oxopropanoic acid, aligning with global efforts to reduce the environmental impact of chemical production.

The compound’s significance extends beyond pharmaceuticals; it also finds applications in agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing intermediates used in pesticides and herbicides, contributing to advancements in sustainable agriculture. Additionally, its role as a precursor in fine chemical synthesis underscores its broad utility across multiple industries.

In conclusion, 3-Methoxy-3-oxopropanoic acid (CAS No. 16695-14-0) is a multifaceted compound with substantial potential in various scientific and industrial applications. Its unique structural properties and reactivity make it indispensable in organic synthesis, pharmaceutical development, and green chemistry initiatives. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.